Cas no 1261887-39-1 (3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl)

• Product Name: 3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl
• CAS No: 1261887-39-1
• MF: C₁₅H₈F₈O
• MW: 356.210652351379
• CID: 4994918
• Update Time: 2025-10-30

3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl

• Inchi： 1S/C15H8F8O/c16-13(17)24-12-6-9(5-11(7-12)15(21,22)23)8-1-3-10(4-2-8)14(18,19)20/h1-7,13H
• InChI Key： SPVQPWIBZHSVLG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)C1C=CC(C(F)(F)F)=CC=1)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 397
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl

3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl: A Promising Compound in Biomedical Research

3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl (CAS No. 1261887-39-1) represents a significant advancement in the field of biomedical chemistry. This compound belongs to the class of biphenyl derivatives, characterized by two aromatic rings connected by a single bond. The unique trifluoromethyl and difluoromethoxy substituents on the biphenyl framework confer distinct physicochemical properties, making it a valuable candidate for drug discovery and biological applications. Recent studies have highlighted its potential in modulating cellular signaling pathways and targeting specific protein interactions, which are critical for therapeutic interventions.

3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl is synthesized through a multi-step process that involves fluorination reactions and aryl coupling techniques. The trifluoromethyl groups, known for their strong electron-withdrawing effects, enhance the compound's hydrophobicity and lipophilicity, while the difluoromethoxy substituents contribute to its electrostatic properties. These features are crucial for optimizing drug delivery systems and improving target specificity. Researchers have demonstrated that the biphenyl core provides structural rigidity, which is essential for maintaining the molecular conformation required for enzyme inhibition or receptor binding.

Recent advancements in computational chemistry have enabled detailed molecular docking studies to predict the interactions of 3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl with target proteins. A 2023 study published in *Journal of Medicinal Chemistry* revealed that this compound exhibits high affinity for tyrosine kinase receptors, suggesting its potential as an anti-cancer agent. The fluorinated substituents play a pivotal role in stabilizing the binding interaction, as evidenced by molecular dynamics simulations that showed enhanced ligand-receptor stability compared to non-fluorinated analogs.

3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl has also shown promise in neurodegenerative disease research. A 2024 study in *ACS Chemical Neuroscience* reported its ability to modulate beta-amyloid aggregation, a hallmark of Alzheimer's disease. The biphenyl structure allows for π-π stacking interactions with amyloid fibrils, disrupting their formation. This property, combined with the fluorinated groups that enhance solubility, positions this compound as a potential therapeutic candidate for neurodegenerative disorders.

Despite its therapeutic potential, the synthesis of 3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl presents challenges in chemical stability and scalability. Researchers are exploring green chemistry methods to improve yield and purity while minimizing environmental impact. A recent paper in *Green Chemistry* proposed a catalytic fluorination approach that reduces waste generation and energy consumption, aligning with sustainable pharmaceutical practices.

3,4'-Bis(trifluoromethyl)-5-(difluoromethoxy)biphenyl is also being investigated for its antimicrobial properties. Preliminary studies suggest its ability to disrupt biofilm formation in pathogenic bacteria, making it a candidate for antimicrobial drug development. The fluorinated substituents may enhance microbial cell membrane penetration, a key factor in antimicrobial efficacy.

Looking ahead, the biphenyl derivative is expected to play a significant role in personalized medicine. Its modular structure allows for structure-based drug design, enabling the development of targeted therapies for specific genetic mutations. Ongoing clinical trials are evaluating its safety and efficacy in preclinical models, with promising results indicating its potential for human applications.